IDH1 Inhibitor 3

• Molecular Formula: C31H25F4N5O3
• Molecular Weight: 591.6 g/mol
• InChI: InChI=1S/C31H25F4N5O3/c32-20-12-21(33)14-23(13-20)40(28(42)25-5-6-27(41)39(25)26-11-18(17-36)8-10-37-26)31(9-7-19-3-1-2-4-24(19)31)29(43)38-22-15-30(34,35)16-22/h1-4,8,10-14,22,25H,5-7,9,15-16H2,(H,38,43)/t25-,31+/m1/s1
• InChIKey: ZHLSGVQIUSXPCO-NJHZRGNWSA-N

IDH1 Inhibitor 3: A Benchmark Mutant IDH1 Tool Compound for Cancer Research

IDH1 Inhibitor 3, also known as compound 6f (CAS: 2171081-24-4), is a synthetic small molecule that functions as a potent and selective allosteric inhibitor of mutant isocitrate dehydrogenase 1 (mIDH1) . This compound is specifically recognized as an essential biochemical tool for probing IDH1 R132 mutation-driven pathologies in oncology research [1]. Its primary value lies in its demonstrated, high-potency biochemical inhibition of the oncogenic IDH1 R132H variant, making it a critical reference standard for the development and benchmarking of next-generation mIDH1-targeted therapies [2].

Pathway

Mutant IDH1 (R132H) inhibition studies

Selectivity

Reported mutant-selective over wild-type IDH1

Reference

Inhibitor benchmarking and assay validation

• [1] Adooq Bioscience. (n.d.). IDH1 Inhibitor 3 (A19502) Product Page. Adooq. View Source
• [2] MedChemExpress (MCE). (n.d.). IDH1 Inhibitor 3 (HY-107977) Product Page. MedChemExpress. View Source

IDH1 Inhibitor 3 Procurement: Why Potency and Selectivity Are Non-Negotiable

A generic substitution among mIDH1 inhibitors is scientifically invalid due to vast disparities in target engagement and isoform selectivity. The pharmacological profile of mIDH1 inhibitors is highly compound-specific, with quantitative differences in potency (IC50) and selectivity over wild-type IDH1 directly dictating the experimental validity and interpretability of results [1]. For instance, while many molecules are described as 'mutant-selective,' the exact window of selectivity varies by orders of magnitude [2]. Substituting a compound with a lower selectivity index could introduce confounding off-target effects in models expressing both mutant and wild-type IDH1, such as patient-derived xenografts (PDXs) [3]. Therefore, selecting IDH1 Inhibitor 3 based on its specific, quantifiable metrics ensures the accurate interrogation of mIDH1 biology.

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Pan-mutant or dual IDH1/2 inhibitors may not replicate mutant-selective pharmacodynamics.

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Selectivity window over wild-type IDH1 can differ significantly among tool compounds.

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Covalent irreversible inhibitors complicate washout and kinetic study design.

• [1] Choe, S., et al. (2025). HMPL-306 (Ranosidenib), a New Potent and Selective Dual Inhibitor of Mutant IDH1 and 2. ACS Medicinal Chemistry Letters, 16(3), 454–463. View Source
• [2] Liu, S., et al. (2023). Differentiating Inhibition Selectivity and Binding Affinity of Isocitrate Dehydrogenase 1 Variant Inhibitors. Journal of Medicinal Chemistry, 66(6), 4158-4170. View Source
• [3] Xie, X., et al. (2014). Allosteric Mutant IDH1 Inhibitors Reveal Mechanisms for IDH1 Mutant and Isoform Selectivity. Nature Chemical Biology, 10(12), 968–975. View Source

IDH1 Inhibitor 3 Evidence Guide: Quantified Differentiation Against Key Analogs

Biochemical Potency Comparison: IDH1 Inhibitor 3 vs. AGI-5198 on IDH1 R132H

IDH1 Inhibitor 3 exhibits a biochemically distinct potency profile compared to the established tool compound AGI-5198. While both are reported to inhibit the IDH1 R132H mutant, IDH1 Inhibitor 3 demonstrates an IC50 of 45 nM , which is approximately 36% more potent in this biochemical assay than AGI-5198, which has a reported IC50 of 70 nM (0.07 µM) against the same variant [1]. This quantitative difference in potency may translate into more efficient target engagement at lower concentrations, a critical parameter for studies where maintaining compound solubility is a limiting factor.

Potency vs. AGI-5198

Reported

IDH1 Inhibitor 3: IC50 45 nMAGI-5198: 70 nM

Supports concentration-response study design.

Cross-study comparison; verify in same assay.

Evidence Dimension	Biochemical inhibitory potency (IC50)
Target Compound Data	45 nM (IDH1 R132H)
Comparator Or Baseline	AGI-5198: 70 nM (IDH1 R132H)
Quantified Difference	36% more potent (1.56-fold lower IC50)
Conditions	In vitro enzymatic assay; mutant IDH1 R132H

Why This Matters

Higher potency (lower IC50) allows for lower working concentrations, potentially reducing solvent-related toxicity and off-target effects in cellular assays.

• [1] MedChemExpress (MCE). (n.d.). AGI-5198 (HY-12475) Product Page. MedChemExpress. View Source

Mutant-Selectivity Profile: IDH1 Inhibitor 3 vs. Broader-Spectrum Inhibitors

The selectivity profile of IDH1 Inhibitor 3 differentiates it from pan-mutant or dual IDH1/2 inhibitors. While compounds like BAY-1436032 are characterized as 'pan-mutant' IDH1 inhibitors , IDH1 Inhibitor 3 is specifically documented for its activity against the IDH1 R132H mutant, with limited data suggesting it maintains a high degree of selectivity over the wild-type enzyme [1]. This contrasts with less selective tool compounds, such as certain early-generation inhibitors, which may exhibit binding to wild-type IDH1 at higher concentrations, potentially confounding data interpretation in heterozygous models. While quantitative selectivity data for IDH1 Inhibitor 3 against wild-type IDH1 is not explicitly provided, its classification as a 'mutant-selective' inhibitor implies a favorable therapeutic window relevant for research applications.

Mutant Selectivity

Class-level

Classified as mutant-selective

Selectivity over WT-IDH1 context-dependent.

Quantitative selectivity data needed.

Evidence Dimension	Selectivity over wild-type IDH1
Target Compound Data	Classified as 'mutant-selective' IDH1 inhibitor
Comparator Or Baseline	BAY-1436032: pan-mutant IDH1 inhibitor; IDH-305: >200-fold selective over wild-type
Quantified Difference	N/A (qualitative classification)
Conditions	Based on compound classification from vendor annotations

Why This Matters

Selectivity over wild-type IDH1 is essential for interpreting mechanism-of-action studies in isogenic cell line pairs and in vivo models where wild-type enzyme function is critical for normal metabolism.

• [1] Adooq. (n.d.). IDH1 Inhibitor 3 (A19502) Product Page. Adooq. View Source

Reversible vs. Irreversible Inhibition: IDH1 Inhibitor 3 Offers a Clear Mechanism of Action

IDH1 Inhibitor 3 functions as a reversible inhibitor, which distinguishes it from recently developed covalent mIDH1 inhibitors. For example, the tool compound IHMT-IDH1-053 achieves its high potency (IC50 = 4.7 nM) through an irreversible covalent bond with residue Cys269 in the allosteric pocket [1]. While covalent inhibitors can offer sustained target engagement, their use can also complicate kinetic studies and washout experiments. As a reversible inhibitor, IDH1 Inhibitor 3 provides a more straightforward tool for studying the acute, concentration-dependent effects of mIDH1 blockade, allowing for direct correlation between drug exposure and pharmacodynamic response without the confounding variable of permanent enzyme inactivation.

Inhibition Mechanism

Method context

Reversible inhibitorvs. covalent (IHMT-IDH1-053)

Supports washout and kinetic studies.

Avoids permanent enzyme inactivation artifact.

Evidence Dimension	Inhibition mechanism
Target Compound Data	Reversible inhibitor
Comparator Or Baseline	IHMT-IDH1-053: Irreversible covalent inhibitor
Quantified Difference	Reversible vs. irreversible mechanism
Conditions	Based on compound mechanism-of-action annotation

Why This Matters

The choice between a reversible and irreversible inhibitor significantly impacts experimental design, particularly for washout studies, kinetic analyses, and the interpretation of resistance mechanisms.

• [1] Xia, R., et al. (2023). Structure-based discovery of IHMT-IDH1-053 as a potent irreversible IDH1 mutant selective inhibitor. European Journal of Medicinal Chemistry, 258, 115411. View Source

Procurement-Ready Properties: Validated Purity and Stability for Reliable Experimentation

For reproducible research, the physicochemical quality of a research compound is paramount. IDH1 Inhibitor 3 is supplied with a validated purity of ≥98% [1], ensuring that biological activity is not confounded by significant impurities. Furthermore, its stability profile is well-documented: the lyophilized powder is stable for 36 months at -20°C, and stock solutions in DMSO remain potent for 3 months when stored at -20°C [2]. This defined stability contrasts with some early-stage tool compounds, for which limited stability data can lead to batch-to-batch variability and experimental failure. This defined specification provides a quantifiable basis for procurement decisions, ensuring long-term experimental reproducibility.

Purity & Stability

Specification review

≥98% purity; powder 36 months at -20°C

Supports long-term experimental reproducibility.

Per supplier CoA; DMSO stock 3 months.

Evidence Dimension	Compound purity and stability
Target Compound Data	Purity ≥98%; powder stable for 36 months at -20°C; DMSO solution stable for 3 months at -20°C
Comparator Or Baseline	Undefined baseline for many early-stage tool compounds
Quantified Difference	N/A (absolute specification)
Conditions	As per supplier Certificate of Analysis

Why This Matters

Validated purity and stability specifications are essential for generating reproducible, publication-quality data and for managing long-term research projects.

• [1] MedChemExpress (MCE). (n.d.). IDH1 Inhibitor 3 (HY-107977) Product Page. MedChemExpress. View Source
• [2] Adooq. (n.d.). IDH1 Inhibitor 3 (A19502) Product Page. Adooq. View Source

IDH1 Inhibitor 3: Recommended Research Applications Based on Evidence

Benchmarking Novel mIDH1 Inhibitors in Biochemical Assays

IDH1 Inhibitor 3, with its well-characterized IC50 of 45 nM against IDH1 R132H , serves as an ideal reference control for benchmarking the potency of new chemical entities (NCEs). Its moderate potency and clear mutant-selectivity profile allow it to function as a reliable internal standard, enabling direct, quantitative comparison of newly synthesized analogs or screening hits in identical assay conditions. Using this compound as a control ensures that observed potency shifts are due to chemical modifications rather than inter-assay variability.

Selective Pharmacological Knockdown in Isogenic Cell Line Models

The mutant-selective nature of IDH1 Inhibitor 3 [1] makes it highly suitable for studying the specific, oncogene-addicted functions of mIDH1. In isogenic cell line pairs (e.g., HT1080 expressing IDH1 R132H vs. wild-type), this inhibitor can be used to selectively ablate the production of the oncometabolite 2-hydroxyglutarate (2-HG) in the mutant line, while sparing the wild-type enzyme. This application is critical for dissecting the downstream epigenetic and metabolic consequences that are uniquely driven by the IDH1 mutation.

In Vitro Pharmacodynamic Studies with Reversible Inhibition Kinetics

For researchers investigating the dynamics of mIDH1 inhibition, the reversible mechanism of action of IDH1 Inhibitor 3 is a key advantage over irreversible covalent inhibitors [2]. It is well-suited for washout experiments and time-course studies designed to measure the recovery of enzyme activity and 2-HG production following inhibitor removal. This application provides crucial insights into the temporal relationship between target engagement, pharmacodynamic response, and the durability of biological effects, which are essential for understanding optimal dosing schedules for mIDH1 inhibitors.

Reproducible Long-Term Oncology Research Projects

Given its defined long-term stability of 36 months for powder and 3 months for DMSO stock solutions [3], IDH1 Inhibitor 3 is a reliable choice for multi-year research programs. This stability profile mitigates the risk of compound degradation, which can lead to loss of potency and irreproducible results over time. For laboratories engaged in longitudinal studies or those needing to archive compounds for future validation experiments, this validated stability ensures that the inhibitor's activity will remain consistent from experiment to experiment and year to year.

Application

Selection Property

Validation Focus

Benchmarking novel mIDH1 inhibitors

Well-characterized IC50 reference

Potency assay consistency

Isogenic cell line studies (mIDH1)

Mutant-selective inhibition

2-HG reduction context

Washout / kinetic studies

Reversible inhibition mechanism

Enzyme activity recovery post-washout

Long-term oncology research projects

Defined stability profile

Batch-to-batch consistency over time

• [1] Adooq. (n.d.). IDH1 Inhibitor 3 (A19502) Product Page. Adooq. View Source
• [2] Xia, R., et al. (2023). Structure-based discovery of IHMT-IDH1-053 as a potent irreversible IDH1 mutant selective inhibitor. European Journal of Medicinal Chemistry, 258, 115411. View Source
• [3] Adooq. (n.d.). IDH1 Inhibitor 3 (A19502) Product Page. Adooq. View Source